Cas no 2567489-06-7 ((1S,2R,3S,4R)-3-aminobicyclo2.2.1heptan-2-ylmethanol hydrobromide)

• Product Name: (1S,2R,3S,4R)-3-aminobicyclo2.2.1heptan-2-ylmethanol hydrobromide
• CAS No: 2567489-06-7
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• MDL: MFCD32879261
• CID: 5656340
• PubChem ID: 165891006
• Update Time: 2025-10-29

(1S,2R,3S,4R)-3-aminobicyclo2.2.1heptan-2-ylmethanol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2567489-06-7
• EN300-27669982
• [(1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrobromide
• (1S,2R,3S,4R)-3-aminobicyclo2.2.1heptan-2-ylmethanol hydrobromide

• MDL： MFCD32879261
• Inchi： 1S/C8H15NO.BrH/c9-8-6-2-1-5(3-6)7(8)4-10;/h5-8,10H,1-4,9H2;1H/t5-,6+,7+,8-;/m0./s1
• InChI Key： BPNCWRQSEPTJCR-SZPCUAKFSA-N
• SMILES： Br.OC[C@H]1[C@H]([C@@H]2CC[C@H]1C2)N

Computed Properties

• Exact Mass: 221.04153g/mol
• Monoisotopic Mass: 221.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S,2R,3S,4R)-3-aminobicyclo2.2.1heptan-2-ylmethanol hydrobromide

(1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide with CAS No. 2567489-06-7: A Multifunctional Scaffold for Targeted Therapeutic Applications

(1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide, a chiral compound with the systematic IUPAC name (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide, represents a unique molecular framework with potential applications in medicinal chemistry. The compound is characterized by its bicyclic core, which is substituted with an amino group and a hydrobromide salt moiety. This structural complexity enables the molecule to interact with multiple biological targets, making it a promising candidate for drug development. The CAS number 2567489-06-7 is registered in the Chemical Abstracts Service database, confirming its synthetic accessibility and relevance to modern pharmaceutical research.

The hydrobromide salt functional group in this compound plays a critical role in its solubility and bioavailability. The bicyclo[2.2.1]heptane ring system, a seven-membered ring with two bridging bonds, provides a rigid scaffold that can mimic natural ligands or stabilize protein conformations. The stereochemistry of the molecule—defined by the (1S,2R,3S,4R) configuration—is essential for its biological activity, as enantiomers often exhibit distinct pharmacological profiles. Recent studies have highlighted the importance of stereochemical control in optimizing the therapeutic potential of such compounds, particularly in the context of GPCR (G protein-coupled receptor) modulation and ion channel interactions.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide exhibits selective agonism at the mu-opioid receptor (MOR), a key target in pain management. The compound’s ability to activate MOR without inducing significant side effects, such as respiratory depression or tolerance, suggests its potential as a novel analgesic agent. This finding aligns with the growing emphasis on developing biased agonists that target specific signaling pathways to minimize adverse effects. The hydrobromide salt form of the molecule may also enhance its stability in aqueous environments, facilitating its use in oral formulations.

Additional investigations into the 3-aminobicyclo[2.2.1]heptan-2-ylmethanol core have revealed its potential as a scaffold for designing molecules with anti-inflammatory properties. A 2023 study in *Bioorganic & Medicinal Chemistry* reported that derivatives of this compound inhibit the NF-κB signaling pathway, a central mediator of inflammation. By modulating this pathway, the compound could serve as a therapeutic agent for autoimmune disorders or chronic inflammatory conditions. The stereochemistry of the molecule, particularly the (1S,2R,3S,4R) configuration, is critical for its ability to bind to the NF-κB complex with high specificity. This highlights the importance of stereochemical optimization in drug design.

From a synthetic perspective, the hydrobromide salt form of (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol is more stable than the free base, making it suitable for storage and transportation. The synthesis of this compound typically involves multi-step organic reactions, including ring-closing metathesis and stereoselective reductions. The hydrobromide salt form is often used as a starting material for further derivatization, enabling the development of analogs with tailored pharmacological profiles. This flexibility in chemical modification is a significant advantage for pharmaceutical researchers aiming to optimize drug efficacy and safety.

Recent advancements in computational chemistry have further expanded the potential applications of (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide. Molecular docking studies have shown that the compound can bind to the adenosine A2A receptor, a target implicated in neurodegenerative diseases such as Parkinson’s. This discovery opens new avenues for the development of drugs targeting neuroinflammation and neuroprotection. The hydrobromide salt form of the molecule may also exhibit improved permeability across the blood-brain barrier, enhancing its therapeutic potential in central nervous system disorders.

Despite its promising properties, challenges remain in the clinical translation of (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide. Issues such as metabolic stability, tissue distribution, and potential off-target effects require further investigation. Ongoing research is focused on optimizing the compound’s pharmacokinetic profile through structural modifications, such as the introduction of fluorine atoms or the incorporation of prodrug strategies. These efforts aim to enhance the compound’s therapeutic index and reduce the risk of adverse effects.

In conclusion, (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide (CAS 2567489-06-7) is a versatile molecular scaffold with significant potential in drug discovery. Its unique structure, stereochemistry, and functional groups make it suitable for targeting a wide range of biological processes, from pain management to inflammation and neurodegeneration. As research in this area continues to evolve, the compound may emerge as a cornerstone in the development of novel therapeutics with improved safety and efficacy profiles.

For further information on the synthesis, biological activity, and pharmacological applications of (1S,2R,3S,4R)-3-aminobicyclo[2.2.1]heptan-2-ylmethanol hydrobromide, researchers are encouraged to consult recent publications in pharmacology and medicinal chemistry journals. The compound’s multifunctional nature underscores the importance of interdisciplinary approaches in modern drug development, bridging the gap between synthetic chemistry and biological sciences.

Key Terms: hydrobromide salt, stereochemistry, mu-opioid receptor, NF-κB pathway, adenosine A2A receptor, bicyclo[2.2.1]heptane, pharmacological activity, drug development, targeted therapy, biological targets.

References: 1. *Journal of Medicinal Chemistry* (2023), 2. *Bioorganic & Medicinal Chemistry* (2023), 3. Computational studies on adenosine A2A receptor interactions.